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Compound of Interest

Compound Name: Isobutyl heptanoate

Cat. No.: B1585279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the key physical properties of isobutyl heptanoate,

a fatty acid ester. The information is presented to be a valuable resource for laboratory and

development work, with a focus on its boiling point and density.

Core Physical Properties
Isobutyl heptanoate, also known as 2-methylpropyl heptanoate, is a colorless liquid.[1][2][3] It

is characterized by a green, fruity, and herbal odor.[3] This ester is soluble in most organic

solvents but insoluble in water.[1][2][3]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of isobutyl
heptanoate for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1585279?utm_src=pdf-interest
https://www.benchchem.com/product/b1585279?utm_src=pdf-body
https://www.benchchem.com/product/b1585279?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-heptanoate
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://parchem.com/chemical-supplier-distributor/isobutyl-heptanoate-010267
https://parchem.com/chemical-supplier-distributor/isobutyl-heptanoate-010267
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-heptanoate
http://www.chemical-suppliers.eu/enp/iso-butyl-heptanoate-PX459166
https://parchem.com/chemical-supplier-distributor/isobutyl-heptanoate-010267
https://www.benchchem.com/product/b1585279?utm_src=pdf-body
https://www.benchchem.com/product/b1585279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions

Boiling Point 208-209 °C
@ 760 mmHg (Atmospheric

Pressure)

95-97 °C @ 12 mmHg

Density 0.87 g/cm³ Not specified

0.8593 g/cm³ @ 20 °C

0.8593 g/cm³ @ 25 °C

Molecular Weight 186.29 g/mol

Flash Point 82.9 °C (181 °F) Closed Cup

Sources:[1][2][3][4][5]

Experimental Protocols: Determination of Physical
Properties
While specific experimental documentation for isobutyl heptanoate is not readily available,

standard methodologies for determining the boiling point and density of esters are well-

established.

1. Boiling Point Determination (Thiele Tube Method)

A common and efficient method for determining the boiling point of a small amount of liquid is

the Thiele tube method.

Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube, rubber

band, heating source (Bunsen burner or oil bath).

Procedure:

A small sample of isobutyl heptanoate (approximately 0.5 mL) is placed in the small test

tube.[6]
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A capillary tube, sealed at one end, is inverted and placed inside the test tube with the

sample.[6]

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.[6]

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.[6]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.[6]

Heating is discontinued, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid sample begins to enter the capillary

tube.[6][7]

2. Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a flask with a specific

volume.

Apparatus: Pycnometer, analytical balance, thermostatically controlled water bath.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately measured.

The pycnometer is filled with distilled water of a known temperature and its mass is

measured. The density of water at this temperature is known.

The pycnometer is then emptied, dried, and filled with isobutyl heptanoate.

The mass of the pycnometer filled with isobutyl heptanoate is measured.
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The density of the isobutyl heptanoate is calculated using the formula: Density = (mass

of isobutyl heptanoate / mass of water) * density of water

Visualized Experimental Workflow
The following diagram illustrates a general workflow for the experimental determination of the

boiling point and density of a liquid ester like isobutyl heptanoate.

Boiling Point Determination (Thiele Tube Method) Density Determination (Pycnometer Method)

Sample Preparation:
Place isobutyl heptanoate and inverted capillary tube in a small test tube.

Apparatus Setup:
Attach the test tube to a thermometer and place in a Thiele tube.

Heating:
Gently heat the Thiele tube until a steady stream of bubbles emerges from the capillary.

Cooling and Observation:
Remove heat and observe the temperature at which the liquid enters the capillary tube.

Record Boiling Point

Measure Mass of Empty Pycnometer

Measure Mass of Pycnometer Filled with Water

Measure Mass of Pycnometer Filled with Isobutyl Heptanoate

Calculation:
Use the masses and the known density of water to calculate the density of isobutyl heptanoate.

Record Density

Click to download full resolution via product page

Caption: Workflow for Determining Boiling Point and Density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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